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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the synthesis and purification of
N-acetyl-L-cysteine-N-methylamide (Ac-Cys-NHMe), a valuable building block in medicinal
chemistry and drug development. The methodologies presented herein are based on
established chemical principles and analogous preparations of similar compounds, offering a
robust framework for its production in a laboratory setting.

Overview and Physicochemical Properties

Ac-Cys-NHMe is a derivative of the amino acid cysteine, featuring an acetylated N-terminus
and an N-methylated C-terminal amide. These modifications can enhance metabolic stability
and alter the pharmacokinetic profile of parent molecules. Its primary application is as a non-
canonical amino acid building block for specialized applications such as the Lysine Acylation
using Conjugating Enzymes (LACE) technique, which enables site-specific modification of
proteins.[1]

The key physicochemical properties of Ac-Cys-NHMe are summarized in the table below.
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Property Value Reference
Molecular Formula CeH12N202S
Molecular Weight 176.23 g/mol
CAS Number 10061-65-1
White to faint yellow powder or
Appearance
crystals
B Soluble to 100 mM in water
Solubility
and DMSO
Storage Store at -20°C

Synthesis of Ac-Cys-NHMe: A Two-Step Solution-
Phase Approach

The recommended synthetic route for Ac-Cys-NHMe is a two-step, solution-phase process
commencing from the readily available N-acetyl-L-cysteine. This method is analogous to the
industrial synthesis of N-acetylcysteine amide (NACA) and is favored for its efficiency and
scalability. The overall reaction scheme is depicted below.
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( N-acetyl-L-cysteine )

N-acetyl-L-cysteine
methyl ester

Methylamine (ag. or in THF/MeOH)
N-acetyl-L-cysteine \ Room Temperature, ~6-24h Ac-Cys-NHMe
methyl ester ) (Crude Product)
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Crude Ac-Cys-NHMe

Select Purification Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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